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Compound of Interest

Compound Name: THALLIUM(I)NITRITE

Cat. No.: B1172598

A Note on Nomenclature: This technical guide focuses on thallium(l) nitrate (TINOs), CAS
Number 10102-45-1. It is highly probable that the query for "thallium(l) nitrite" was a
typographical error, as thallium(l) nitrate is a common, well-documented, and highly toxic
compound used in research and various industrial applications. In contrast, information on
thallium(l) nitrite is scarce in scientific literature, suggesting it is either extremely rare, unstable,
or not a compound of significant scientific or industrial interest.

This guide is intended for researchers, scientists, and drug development professionals,
providing comprehensive data on the properties, synthesis, and toxicological mechanisms of
thallium(l) nitrate.

Chemical and Physical Properties

Thallium(l) nitrate is a colorless, crystalline solid that is highly soluble in water.[1][2] It is a
potent oxidizing agent and poses a severe health risk due to its high toxicity.[1][2]

Table 1: Physical and Chemical Properties of Thallium(l) Nitrate
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Property

Value

CAS Number

10102-45-1[1]

Molecular Formula

TINO3[1]

Molecular Weight 266.39 g/mol [1]
Appearance Colorless crystalline solid[1]
Melting Point 206 °C (403 °F)[1]

Boiling Point 430 °C (806 °F)[1]

Density 5.55 g/cm?3[1]

Solubility in Water

9.55 /100 mL at 20 °C[3]

Synthesis of Thallium(l) Nitrate

Thallium(l) nitrate can be synthesized through the reaction of thallium(l) compounds, such as

thallium(l) hydroxide or thallium(l) carbonate, with nitric acid.[1]

Experimental Protocol: Synthesis from Thallium(l)

Hydroxide

This protocol outlines the laboratory-scale synthesis of thallium(l) nitrate from thallium(l)

hydroxide.

Materials:

Thallium(l) hydroxide (TIOH)

Dilute Nitric Acid (HNOs)

Distilled water

Beakers

Stirring rod
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Heating plate

Crystallizing dish

Litmus paper

Desiccator

Procedure:

¢ In a well-ventilated fume hood, dissolve a known quantity of thallium(l) hydroxide in a
minimal amount of distilled water in a beaker.

e While continuously stirring, slowly add dilute nitric acid dropwise to the thallium(l) hydroxide
solution. This neutralization reaction may be slightly exothermic.

« Continue the addition of nitric acid until the solution is neutral, as indicated by litmus paper.

o Gently heat the resulting solution on a heating plate to concentrate it. Avoid boiling to
dryness.

» Allow the concentrated solution to cool slowly in a crystallizing dish to promote the formation
of thallium(l) nitrate crystals.

o Decant the mother liquor and wash the crystals with a small amount of cold distilled water.
o Dry the purified crystals in a desiccator.

Toxicological Data

Thallium(l) nitrate is extremely toxic to humans and animals.[1] The primary routes of exposure
are ingestion and skin absorption.[1] Its toxicity is due to the thallium(l) ion, which can
substitute for potassium ions in various biological processes, leading to widespread cellular
dysfunction.

Table 2: Toxicity of Thallium(l) Nitrate
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Parameter Value Species Route

LDso (Median Lethal

15 mg/kg Mouse Oral[1]
Dose)
OSHA PEL
o 0.1 mg/m3 (as
(Permissible Exposure ] Human 8-hour TWA
o Thallium)
Limit)
NIOSH REL
0.1 mg/m3 (as
(Recommended ] Human 10-hour TWA
o Thallium)
Exposure Limit)
ACGIH TLV
o 0.1 mg/m3 (as
(Threshold Limit ] Human 8-hour TWA
Thallium)
Value)

IDLH (Immediately
) 15 mg/m3 (as
Dangerous to Life or ) Human
Thallium)
Health)

Mechanisms of Toxicity

The toxicity of thallium(l) nitrate is multifaceted, primarily stemming from the ability of the
thallium(l) ion (TI*) to mimic the potassium ion (K*) due to their similar ionic radii. This allows
TI* to disrupt numerous essential potassium-dependent cellular processes. The key
mechanisms of thallium toxicity are illustrated in the diagram below.
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Caption: Mechanisms of Thallium(l) Nitrate Toxicity.

The diagram above illustrates the primary mechanisms of thallium(l) nitrate toxicity. Following
exposure, thallium(l) nitrate dissociates to release the highly toxic thallium(l) ion (TI*). Due to
its similarity to the potassium ion (K*), TI* can disrupt numerous potassium-dependent cellular
processes. This includes the inhibition of crucial enzymes like Na*/K*-ATPase, which is vital for
maintaining cellular membrane potential. TI* also leads to mitochondrial dysfunction, which in
turn induces oxidative stress. Furthermore, it can cause the disaggregation of ribosomes,
impairing protein synthesis. Collectively, these disruptions lead to widespread cellular
dysfunction, accounting for the severe and multi-organ toxicity observed in thallium poisoning.

Applications in Research and Industry

Despite its extreme toxicity, thallium(l) nitrate has niche applications in scientific research and
certain industries.

» Organic Synthesis: It is used as a reagent in various organic reactions.
¢ Analytical Chemistry: It serves as an analytical reagent.

o Materials Science: Thallium(l) nitrate is a precursor for the synthesis of other thallium
compounds used in the manufacturing of high-refractive-index glass and other specialized
optical materials.

Safety and Handling
Due to its high toxicity, thallium(l) nitrate must be handled with extreme caution.

» Personal Protective Equipment (PPE): Always use appropriate PPE, including gloves, safety
goggles, and a lab coat. Work should be conducted in a well-ventilated fume hood.

e Storage: Store in a cool, dry, and well-ventilated area, away from combustible materials.

o Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.

This technical guide provides a summary of the key information regarding thallium(l) nitrate.
Researchers and professionals are advised to consult comprehensive safety data sheets

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

(SDS) and relevant scientific literature before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thallium(l) nitrate - Wikipedia [en.wikipedia.org]

2. CAS 10102-45-1: Thallium(l) nitrate | CymitQuimica [cymitquimica.com]

3. Thallous nitrate | TINO3 | CID 24937 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to Thallium(l) Nitrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172598#thallium-i-nitrite-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1172598?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Thallium(I)_nitrate
https://cymitquimica.com/cas/10102-45-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Thallous-nitrate
https://www.benchchem.com/product/b1172598#thallium-i-nitrite-cas-number
https://www.benchchem.com/product/b1172598#thallium-i-nitrite-cas-number
https://www.benchchem.com/product/b1172598#thallium-i-nitrite-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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